![molecular formula C21H27N3O2 B5363438 4-methoxy-3-methyl-N-[4-(4-methyl-1-piperazinyl)benzyl]benzamide](/img/structure/B5363438.png)
4-methoxy-3-methyl-N-[4-(4-methyl-1-piperazinyl)benzyl]benzamide
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Overview
Description
4-methoxy-3-methyl-N-[4-(4-methyl-1-piperazinyl)benzyl]benzamide, also known as MMMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MMMP is a derivative of benzamide and has been synthesized through various methods.
Mechanism of Action
The mechanism of action of 4-methoxy-3-methyl-N-[4-(4-methyl-1-piperazinyl)benzyl]benzamide is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10). In addition, this compound has been shown to reduce oxidative stress and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 4-methoxy-3-methyl-N-[4-(4-methyl-1-piperazinyl)benzyl]benzamide in lab experiments is its potential therapeutic applications. This compound has been found to have anti-cancer, anti-inflammatory, and anti-oxidant properties, making it a promising compound for further research. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for 4-methoxy-3-methyl-N-[4-(4-methyl-1-piperazinyl)benzyl]benzamide research. One direction is to further investigate its potential therapeutic applications in treating neurological disorders, such as Alzheimer's and Parkinson's diseases. Another direction is to explore its potential use in combination with other compounds for enhanced therapeutic effects. Additionally, future research could focus on improving the solubility of this compound for easier administration in lab experiments.
Synthesis Methods
4-methoxy-3-methyl-N-[4-(4-methyl-1-piperazinyl)benzyl]benzamide can be synthesized through various methods, including the reaction of 4-methoxy-3-methylbenzoic acid with 4-(4-methyl-1-piperazinyl)benzylamine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then treated with thionyl chloride to obtain this compound.
Scientific Research Applications
4-methoxy-3-methyl-N-[4-(4-methyl-1-piperazinyl)benzyl]benzamide has shown potential therapeutic applications in various scientific research studies. It has been found to have anti-cancer, anti-inflammatory, and anti-oxidant properties. This compound has also been studied for its potential use in treating neurological disorders, such as Alzheimer's and Parkinson's diseases.
properties
IUPAC Name |
4-methoxy-3-methyl-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O2/c1-16-14-18(6-9-20(16)26-3)21(25)22-15-17-4-7-19(8-5-17)24-12-10-23(2)11-13-24/h4-9,14H,10-13,15H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXTAGDFRAOBSTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NCC2=CC=C(C=C2)N3CCN(CC3)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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